Cas no 2680740-82-1 (methyl 6-bromo-3-{(tert-butoxy)carbonylamino}-2-methylbenzoate)

• Product Name: methyl 6-bromo-3-{(tert-butoxy)carbonylamino}-2-methylbenzoate
• CAS No: 2680740-82-1
• MF: C₁₄H₁₈BrNO₄
• MW: 344.201023578644
• CID: 5622192
• PubChem ID: 165926292
• Update Time: 2025-06-09

methyl 6-bromo-3-{(tert-butoxy)carbonylamino}-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2680740-82-1
• methyl 6-bromo-3-{[(tert-butoxy)carbonyl]amino}-2-methylbenzoate
• EN300-28297617
• methyl 6-bromo-3-{(tert-butoxy)carbonylamino}-2-methylbenzoate

• Inchi： 1S/C14H18BrNO4/c1-8-10(16-13(18)20-14(2,3)4)7-6-9(15)11(8)12(17)19-5/h6-7H,1-5H3,(H,16,18)
• InChI Key： AHJPIDPEMZZBBX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1C(=O)OC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 343.04192g/mol
• Monoisotopic Mass: 343.04192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.6Ų

Additional information on methyl 6-bromo-3-{(tert-butoxy)carbonylamino}-2-methylbenzoate

Introduction to Methyl 6-bromo-3-{(tert-butoxy)carbonylamino}-2-methylbenzoate (CAS No. 2680740-82-1)

Methyl 6-bromo-3-{(tert-butoxy)carbonylamino}-2-methylbenzoate, with the chemical formula C₁₄H₁₅BrN₂O₅, is a significant compound in the field of pharmaceutical chemistry and synthetic biology. This compound, identified by its CAS number 2680740-82-1, has garnered attention due to its versatile applications in drug development and molecular research. The presence of multiple functional groups, including a bromine substituent, an amide group, and a methyl ester, makes it a valuable intermediate in the synthesis of more complex molecules.

The bromo substituent on the benzene ring enhances the reactivity of the molecule, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many biologically active compounds. Additionally, the (tert-butoxy)carbonylamino group provides stability to the molecule and serves as a protecting group for amino functions during synthetic protocols. This characteristic is particularly useful in multi-step syntheses where selective protection and deprotection are required.

The methyl 6-bromo-3-{(tert-butoxy)carbonylamino}-2-methylbenzoate molecule finds extensive use in the development of novel pharmaceuticals. Recent studies have highlighted its role in the synthesis of kinase inhibitors, which are crucial in targeting various forms of cancer and inflammatory diseases. The amide linkage and the bromine atom offer multiple points for interaction with biological targets, making this compound a promising scaffold for drug design.

In the realm of medicinal chemistry, the methyl 6-bromo-3-{(tert-butoxy)carbonylamino}-2-methylbenzoate derivative has been explored for its potential in modulating enzyme activity. Specifically, researchers have investigated its efficacy in inhibiting proteases that play a role in viral replication and tumor progression. The structural features of this compound allow it to mimic natural substrates or transition states, thereby disrupting enzymatic pathways effectively.

Recent advancements in computational chemistry have further enhanced the utility of methyl 6-bromo-3-{(tert-butoxy)carbonylamino}-2-methylbenzoate. Molecular docking studies have been conducted to predict binding affinities and interactions with various protein targets. These studies have revealed that slight modifications to the core structure can significantly alter binding properties, providing insights into optimizing drug candidates for better pharmacokinetic profiles.

The synthesis of methyl 6-bromo-3-{(tert-butoxy)carbonylamino}-2-methylbenzoate involves a series of well-established organic reactions. The bromination step is typically carried out using bromine or N-bromosuccinimide (NBS) under controlled conditions to ensure regioselectivity. Subsequent introduction of the amide group is achieved through coupling reactions with appropriate carboxylic acid derivatives in the presence of coupling reagents like EDCI (1-(3-dimethylaminopropyl)-3-ethycarbodiimide) or HATU (1-hydroxy-7-azabenzotriazole).

The protecting group strategy employed in synthesizing methyl 6-bromo-3-{(tert-butoxy)carbonylamino}-2-methylbenzoate is critical for achieving high yields and purity. The tert-butyl ester (Boc) provides stability under basic conditions while allowing for selective deprotection under acidic or thermal conditions when necessary. This flexibility is essential for subsequent functionalization steps where harsh conditions might otherwise degrade sensitive intermediates.

In conclusion,methyl 6-bromo-3-{(tert-butoxy)carbonylamino}-2-methylbenzoate (CAS No. 2680740-82-1) is a multifaceted compound with significant applications in pharmaceutical research and development. Its unique structural features enable diverse synthetic modifications, making it a valuable tool for designing novel therapeutic agents. As research continues to uncover new biological targets and synthetic methodologies,methyl 6-bromo-3-{(tert-butoxy)carbonylamino}-2-methylbenzoate will undoubtedly remain at the forefront of medicinal chemistry innovation.